7-(allyloxy)-3-(3,4-dimethoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one

• IUPAC Name: 3-(3,4-dimethoxyphenyl)-7-prop-2-enoxy-2-(trifluoromethyl)chromen-4-one
• InChI: InChI=1S/C21H17F3O5/c1-4-9-28-13-6-7-14-16(11-13)29-20(21(22,23)24)18(19(14)25)12-5-8-15(26-2)17(10-12)27-3/h4-8,10-11H,1,9H2,2-3H3
• InChI Key: BWWZLZJCUVTFOW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=C(OC3=C(C2=O)C=CC(=C3)OCC=C)C(F)(F)F)OC
• Molecular Formula: C21H17F3O5
• Molecular Weight: 406.4 g/mol

Description

The compound “7-(allyloxy)-3-(3,4-dimethoxyphenyl)-2-(trifluoromethyl)-4H-chromen-4-one” belongs to the class of organic compounds known as chromenones. Chromenones are compounds containing a chromene (or 2H-1-benzopyran) moiety bearing a ketone group at the 4-position.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, starting with the formation of the chromene ring, followed by the introduction of the various substituents. The allyloxy, dimethoxyphenyl, and trifluoromethyl groups would likely be introduced through substitution reactions.

Molecular Structure Analysis

The molecular structure of this compound is characterized by a chromene ring system, which is a fused six-membered benzene ring and a three-membered heterocycle. The chromene ring is substituted at the 7-position by an allyloxy group, at the 3-position by a dimethoxyphenyl group, and at the 2-position by a trifluoromethyl group.

Chemical Reactions Analysis

The chemical reactions of this compound would be influenced by the functional groups present. The allyloxy group could undergo reactions typical of alkenes, such as addition reactions. The dimethoxyphenyl group could participate in electrophilic aromatic substitution reactions, and the trifluoromethyl group could undergo nucleophilic substitution reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the chromene ring system would likely contribute to its stability and rigidity. The various substituents would influence its polarity and solubility.

Future Directions

The study of chromenone derivatives is a promising area of research due to their diverse biological activities. Future research could focus on synthesizing this compound and studying its biological activities, as well as optimizing its synthesis for potential industrial applications.